Cas no 14002-34-7 (Tris(3-hydroxypropyl)amine)
Tris(3-hydroxypropyl)amine is a tertiary amine featuring three hydroxypropyl groups bonded to a central nitrogen atom. This compound is valued for its versatility as a building block in organic synthesis, particularly in the preparation of polyurethane catalysts, surfactants, and chelating agents. Its hydroxyl groups enhance water solubility and reactivity, enabling applications in crosslinking and functionalization processes. The molecule’s balanced hydrophilicity and amine functionality make it suitable for use in coatings, adhesives, and specialty polymers. Additionally, it serves as an intermediate in pharmaceutical and agrochemical formulations. Its stability and multifunctional structure contribute to its utility in industrial and research settings.
Tris(3-hydroxypropyl)amine structure
Product Name:Tris(3-hydroxypropyl)amine
CAS No:14002-34-7
MF:C9H21NO3
MW:191.267943143845
MDL:MFCD13176510
CID:2196635
PubChem ID:9794123
Update Time:2025-10-17
Tris(3-hydroxypropyl)amine Chemical and Physical Properties
Names and Identifiers
-
- Tris(3-hydroxypropyl)amine
- 3-[bis(3-hydroxypropyl)amino]propan-1-ol
- 3,3',3''-nitrilotripropanol
- 3-[bis-(3-hydroxypropyl)amino]propan-1-ol
- Tris-(3-hydroxy-propyl)-amin
- tris-(3-hydroxy-propyl)-amine
- tris(propan-3-ol)amine
- trishydroxypropylamine
- DTXSID00430762
- AKOS006335609
- 3,3',3''-nitrilotris(propan-1-ol)
- SCHEMBL37605
- NS00130307
- MFCD13176510
- SY250001
- 14002-34-7
- AC8134
-
- MDL: MFCD13176510
- Inchi: 1S/C9H21NO3/c11-7-1-4-10(5-2-8-12)6-3-9-13/h11-13H,1-9H2
- InChI Key: NHIRIMBKJDSLBY-UHFFFAOYSA-N
- SMILES: OCCCN(CCCO)CCCO
Computed Properties
- Exact Mass: 191.15200
- Monoisotopic Mass: 191.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 81.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 63.9Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 355.6±22.0 °C at 760 mmHg
- Flash Point: 186.0±21.0 °C
- PSA: 63.93000
- LogP: -0.56440
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
Tris(3-hydroxypropyl)amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tris(3-hydroxypropyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779224-5g |
Tris(3-hydroxypropyl)amine |
14002-34-7 | 95% | 5g |
$650 | 2024-07-20 | |
| 1PlusChem | 1P01KXC4-100mg |
Tris(3-hydroxypropyl)amine |
14002-34-7 | 95% | 100mg |
$41.00 | 2023-12-21 | |
| 1PlusChem | 1P01KXC4-250mg |
Tris(3-hydroxypropyl)amine |
14002-34-7 | 95% | 250mg |
$67.00 | 2023-12-21 | |
| 1PlusChem | 1P01KXC4-1g |
Tris(3-hydroxypropyl)amine |
14002-34-7 | 95% | 1g |
$180.00 | 2023-12-21 | |
| 1PlusChem | 1P01KXC4-5g |
Tris(3-hydroxypropyl)amine |
14002-34-7 | 95% | 5g |
$572.00 | 2024-06-21 | |
| A2B Chem LLC | BA55140-100mg |
Tris(3-hydroxypropyl)amine |
14002-34-7 | 95% | 100mg |
$36.00 | 2024-04-20 | |
| A2B Chem LLC | BA55140-250mg |
Tris(3-hydroxypropyl)amine |
14002-34-7 | 95% | 250mg |
$60.00 | 2024-04-20 | |
| A2B Chem LLC | BA55140-1g |
Tris(3-hydroxypropyl)amine |
14002-34-7 | 95% | 1g |
$159.00 | 2024-04-20 | |
| A2B Chem LLC | BA55140-5g |
Tris(3-hydroxypropyl)amine |
14002-34-7 | 95% | 5g |
$555.00 | 2024-04-20 | |
| abcr | AB289182-250mg |
Tris(3-hydroxypropyl)amine; . |
14002-34-7 | 250mg |
€184.70 | 2025-04-21 |
Tris(3-hydroxypropyl)amine Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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